5-(((6-(3-Chlorophenyl)pyridazin-3-yl)thio)methyl)-3-(o-tolyl)-1,2,4-oxadiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-(((6-(3-Chlorophenyl)pyridazin-3-yl)thio)methyl)-3-(o-tolyl)-1,2,4-oxadiazole is a compound with a complex molecular structure that has been extensively studied in scientific research. This compound has shown promising results in various applications, including medicinal chemistry, drug discovery, and material science.
Scientific Research Applications
Synthesis and Biological Activities
Fungicidal Activity and Structural Insights : The synthesis of pyridazinone-substituted 1,3,4-oxadiazoles demonstrates significant fungicidal activity against wheat leaf rust. A three-dimensional quantitative structure-activity relationship (3D-QSAR) analysis reveals the influence of substituents on activity, offering insights into the design of highly active compounds. This research highlights the structural and functional versatility of the oxadiazole ring, suggesting a bioisosteric relationship with the thiadiazole ring for potential agricultural applications (Zou et al., 2002).
Anticonvulsant and Muscle Relaxant Activities : Another study explores the anticonvulsant and muscle relaxant properties of pyridazinone derivatives, including oxadiazole compounds. The synthesized derivatives exhibit significant activity in animal models, comparing favorably with standard treatments. This underscores the therapeutic potential of oxadiazole derivatives in neuropharmacology (Sharma et al., 2013).
Anticancer and Antimicrobial Agents : Novel oxadiazole derivatives have been studied for their anticancer and antimicrobial efficacy. The incorporation of oxadiazole with other biologically active heterocycles, such as pyrazoline and pyridine, has yielded compounds with promising activities against cancer cell lines and pathogenic microorganisms. This research illustrates the potential of oxadiazole derivatives in developing new anticancer and antimicrobial therapies (Katariya et al., 2021).
Antibacterial Activity and Action Mechanism : The antibacterial activities of 1,3,4-oxadiazole thioether derivatives have been assessed, with some compounds showing superior activity to commercial agents. Proteomic analysis has provided insights into the action mechanism of these compounds, particularly against Xanthomonas oryzae, a significant rice pathogen. This research contributes to understanding the biological actions of oxadiazole derivatives and their potential agricultural applications (Song et al., 2017).
properties
IUPAC Name |
5-[[6-(3-chlorophenyl)pyridazin-3-yl]sulfanylmethyl]-3-(2-methylphenyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H15ClN4OS/c1-13-5-2-3-8-16(13)20-22-18(26-25-20)12-27-19-10-9-17(23-24-19)14-6-4-7-15(21)11-14/h2-11H,12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KHZIXZDHBWHEJF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NOC(=N2)CSC3=NN=C(C=C3)C4=CC(=CC=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H15ClN4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(((6-(3-Chlorophenyl)pyridazin-3-yl)thio)methyl)-3-(o-tolyl)-1,2,4-oxadiazole |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.